Cas no 1036273-10-5 (METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE)

• Product Name: METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE
• CAS No: 1036273-10-5
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 4568869
• PubChem ID: 69304640
• Update Time: 2025-10-29

METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE

• Inchi： 1S/C9H7F3O3/c1-15-9(14)8(13)4-2-6(11)7(12)3-5(4)10/h2-3,8,13H,1H3
• InChI Key： ZZIJVZDNCUJEOG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)C1=CC(F)=C(F)C=C1F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE

Comprehensive Overview of METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE (CAS No. 1036273-10-5)

METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE (CAS No. 1036273-10-5) is a fluorinated organic compound with significant applications in pharmaceutical intermediates and specialty chemical synthesis. Its unique structure, featuring a trifluorophenyl group and a hydroxyacetate moiety, makes it a valuable building block in modern organic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

The compound's fluorinated aromatic core contributes to its enhanced stability and bioavailability, aligning with current trends in green chemistry and sustainable synthesis. As environmental regulations tighten, the demand for efficient fluorination methods has grown, placing compounds like METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE at the forefront of innovation. Its CAS No. 1036273-10-5 is often queried in databases for structure-activity relationship (SAR) studies, reflecting its importance in medicinal chemistry.

In recent years, the rise of AI-driven drug design has increased interest in fluorinated compounds like this one. Computational models often highlight the role of 2,4,5-trifluorophenyl derivatives in optimizing drug potency and metabolic stability. This compound's methyl ester group further enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and ester hydrolysis processes—topics frequently searched in academic and industrial contexts.

From a synthetic perspective, METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE exemplifies the convergence of organofluorine chemistry and asymmetric synthesis. Its chiral center at the hydroxy-bearing carbon atom opens avenues for enantioselective transformations, a hot topic in catalysis research. Laboratories worldwide explore its potential in creating biologically active molecules, particularly for CNS-targeting therapeutics—a sector experiencing rapid growth due to neurological disorder research.

Quality control of this compound involves advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring compliance with Good Manufacturing Practice (GMP) standards. These aspects resonate with professionals searching for high-purity fluorochemicals or QC protocols for complex esters. The compound's stability under various pH conditions also makes it a subject of interest in formulation science, particularly for oral drug delivery systems.

Emerging applications in agrochemicals and electronic materials further broaden the relevance of CAS No. 1036273-10-5. The 2,4,5-trifluorophenyl motif appears in patents for liquid crystal compositions and OLED materials, connecting this chemistry to the booming display technology market. Such interdisciplinary connections make this compound a recurring keyword in material science forums and IP databases.

For synthetic chemists, the compound serves as a benchmark for developing novel fluorination techniques—a field gaining traction due to fluorine's unique electronic effects. Recent publications highlight its utility in photo-redox catalysis and continuous flow chemistry, addressing industry demands for scalable and energy-efficient processes. These cutting-edge applications position METHYL 2-HYDROXY-2-(2,4,5-TRIFLUOROPHENYL)ACETATE as a compound of enduring scientific and commercial value.